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Compound of Interest

Compound Name:
2-Methyl-5-nitrobenzenesulfonyl

chloride

Cat. No.: B137877 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 2-Methyl-5-nitrobenzenesulfonyl
chloride, a key intermediate in organic synthesis and pharmaceutical development. It details

the compound's molecular structure, physicochemical properties, synthesis protocols, and

safety information, presented in a format tailored for scientific and research applications.

Molecular Structure and Chemical Identity
2-Methyl-5-nitrobenzenesulfonyl chloride is an organic compound featuring a benzene ring

substituted with a methyl group, a nitro group, and a sulfonyl chloride group. Its empirical

formula is C₇H₆ClNO₄S.[1][2][3] The precise arrangement of these functional groups on the

benzene ring is critical to its reactivity and utility as a chemical intermediate.

Below is a two-dimensional representation of the molecular structure, generated using the DOT

language.
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Caption: 2D chemical structure of 2-Methyl-5-nitrobenzenesulfonyl chloride.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 121-02-8[1][2][3]

EC Number 204-444-8[1][2][4]

PubChem CID 8457[3]

MDL Number MFCD00051695[3]

InChI Key WPGVQDHXOUAJBW-UHFFFAOYSA-N
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| SMILES String | Cc1ccc(cc1S(Cl)(=O)=O)--INVALID-LINK--=O |

Physicochemical Properties
The physical and chemical properties of 2-Methyl-5-nitrobenzenesulfonyl chloride are

summarized below. These characteristics are essential for its handling, storage, and application

in chemical reactions.

Table 2: Physicochemical Properties

Property Value

Molecular Formula C₇H₆ClNO₄S[1][2][3]

Molecular Weight 235.64 g/mol [1][3][4]

Appearance Solid

Melting Point 41-45 °C

Boiling Point 135-137 °C at 0.7 mmHg[1]

Density ~1.528 g/cm³[2][4]

Solubility Soluble in Toluene[1][3]

| Flash Point | >110 °C (>230 °F) |

Synthesis Protocol
2-Methyl-5-nitrobenzenesulfonyl chloride is synthesized via the sulfonation of p-nitrotoluene.

The following protocol is based on established chemical manufacturing methods.[5]

Experimental Protocol: Sulfonation of p-Nitrotoluene

Reaction Setup: In a suitable reaction vessel, dissolve p-nitrotoluene in an organic solvent

such as dichloromethane, chlorobenzene, or chloroform.[5]

Addition of Reagent: While stirring, add chlorosulfonic acid to the solution. The weight ratio of

p-nitrotoluene to chlorosulfonic acid should be maintained between 1:1.2 and 1:1.5.[5]
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Reaction: Continue stirring the mixture to allow the sulfonation reaction to proceed to

completion.[5]

Work-up:

Quench the reaction by adding water, with a volume of 0.3-0.4 times that of the organic

solvent used.[5]

Perform 2-3 water washes, separating the organic phase after each wash.[5]

Isolation: Concentrate the resulting organic phase to isolate the final product, 2-Methyl-5-
nitrobenzenesulfonyl chloride.[5]

The workflow for this synthesis is illustrated in the diagram below.
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Caption: Workflow for the synthesis of 2-Methyl-5-nitrobenzenesulfonyl chloride.
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Applications in Drug Development
2-Methyl-5-nitrobenzenesulfonyl chloride serves as a crucial intermediate in the synthesis of

various pharmaceutical compounds. Notably, it is used in the preparation of inhibitors for

phosphodiesterase 7 (PDE7) and various kinase enzymes.[1][4] Its reactive sulfonyl chloride

group allows for the facile introduction of the 2-methyl-5-nitrophenylsulfonyl moiety into target

molecules, a common step in building complex molecular scaffolds for drug candidates.

Safety and Handling
This compound is classified as corrosive and can cause severe skin burns and eye damage.[4]

Appropriate personal protective equipment (PPE), including eye shields, face shields, and

gloves, must be worn during handling.[3]

Table 3: GHS Hazard Information

Category Information

Pictogram GHS05 (Corrosion)[3]

Signal Word Danger[3]

Hazard Statement
H314: Causes severe skin burns and eye

damage[4]

Precautionary Statements
P260, P280, P303+P361+P353,

P305+P351+P338, P310[4]

| Storage Class | 8A - Combustible corrosive hazardous materials |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b137877#2-methyl-5-nitrobenzenesulfonyl-chloride-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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